Cas no 2172247-94-6 (3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid)

• Product Name: 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• CAS No: 2172247-94-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5978904
• PubChem ID: 165818841
• Update Time: 2025-10-29

3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• 3-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylbutanoic acid
• EN300-1559549
• 2172247-94-6

• Inchi： 1S/C28H34N2O5/c1-28(2,16-26(32)33)30-25(31)15-24(18-9-3-4-10-18)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,3-4,9-10,15-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： IZMLOSSCQJAMHX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(C)(C)CC(=O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid

Introduction to 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid (CAS No. 2172247-94-6)

3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172247-94-6, is a sophisticated organic compound with a rich structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate amino acid-like backbone, which is further functionalized with protective and bioactive moieties. The presence of a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage in its structure suggests potential applications in the synthesis of peptide mimetics, protease inhibitors, and other therapeutic agents.

The molecular architecture of this compound is a testament to the ingenuity of modern synthetic chemistry. The Fmoc group, a widely used protecting group in peptide synthesis, not only safeguards the amino functionality during synthetic steps but also serves as a handle for further derivatization. This protective strategy is particularly valuable in multi-step syntheses where selective modification is crucial. The cyclopentyl moiety introduces steric bulk, which can influence the compound's solubility, bioavailability, and interactions with biological targets. Additionally, the presence of both an amide and an ester-like functionality (due to the carboxylic acid derivative) provides multiple sites for chemical manipulation, enabling the development of diverse analogues.

In recent years, there has been growing interest in the development of novel compounds that mimic natural amino acids but possess enhanced stability or specific biological activities. The structure of 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid aligns well with this trend. The compound's resemblance to L-proline derivatives combined with the unique substituents makes it a promising candidate for exploring new pharmacophores. Specifically, the fluorene-based moiety has been extensively studied for its fluorescence properties and potential applications in bioimaging and drug delivery systems. The incorporation of such a group into a biologically relevant scaffold could open up novel avenues for therapeutic intervention.

The synthesis of this compound involves several key steps that highlight the expertise required in medicinal chemistry. The initial step likely involves the formation of an amide bond between the cyclopentylamine derivative and a suitable acylating agent. Subsequent introduction of the Fmoc protecting group ensures that the amino functionality remains inert during subsequent synthetic transformations. The final steps may involve deprotection and purification to yield the desired product. Advanced techniques such as solid-phase synthesis or flow chemistry could be employed to enhance efficiency and scalability.

From a biological perspective, 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid exhibits several intriguing features that make it worthy of further investigation. The fluorenylmethoxycarbonyl group can be removed under mild acidic conditions, allowing for subsequent coupling reactions or modifications. This feature is particularly useful in peptide-based drug discovery where precise control over reactivity is essential. Additionally, the cyclopentyl ring can serve as a scaffold for generating conformational constraints that may improve binding affinity to biological targets.

Recent studies have demonstrated that structurally analogous compounds derived from cycloalkylated amino acids exhibit enhanced stability against enzymatic degradation. This property is particularly relevant in drug development, where proteolytic degradation can significantly reduce bioavailability. By incorporating a cyclopentyl group into the molecular framework, CAS No. 2172247-94-6 may offer improved resistance to degradation by peptidases and other enzymes, thereby extending its half-life in vivo. Such stability enhancements are critical for achieving therapeutic efficacy without requiring high dosages or frequent administration.

The potential applications of this compound extend beyond simple peptidomimetics. Its unique structural features make it suitable for exploring novel mechanisms of action in drug discovery. For instance, the fluorene moiety could serve as a beacon for tracking biological processes using fluorescence microscopy or other imaging techniques. Furthermore, the presence of multiple reactive sites allows for derivatization into prodrugs or enzyme substrates, which can provide insights into metabolic pathways or enzyme kinetics.

In conclusion,3-3-cyclopentyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanamido)-3-methylbutanoic acid (CAS No. 2172247–94–6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its synthesis showcases the ingenuity of synthetic chemists in creating molecules with tailored properties, while its potential biological applications highlight its significance in medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping future drug development strategies.